Cas no 61185-52-2 (Phenol, 4,4'-sulfinylbis[2-(1,1-dimethylethyl)-6-methyl-)
61185-52-2 structure
Product Name:Phenol, 4,4'-sulfinylbis[2-(1,1-dimethylethyl)-6-methyl-
CAS No:61185-52-2
MF:C22H30O3S
MW:374.53680562973
CID:489383
PubChem ID:71398531
Update Time:2025-04-19
Phenol, 4,4'-sulfinylbis[2-(1,1-dimethylethyl)-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-butyl-4-(3-tert-butyl-4-hydroxy-5-methylphenyl)sulfinyl-6-methylphenol
- 4,4'-Sulfinylbis(2-tert-butyl-6-methylphenol)
- DTXSID70819949
- 61185-52-2
- Phenol, 4,4'-sulfinylbis[2-(1,1-dimethylethyl)-6-methyl-
-
- Inchi: 1S/C22H30O3S/c1-13-9-15(11-17(19(13)23)21(3,4)5)26(25)16-10-14(2)20(24)18(12-16)22(6,7)8/h9-12,23-24H,1-8H3
- InChI Key: KXURYFSHQCCKRL-UHFFFAOYSA-N
- SMILES: S(C1=CC(C)=C(C(=C1)C(C)(C)C)O)(C1=CC(C)=C(C(=C1)C(C)(C)C)O)=O
Computed Properties
- Exact Mass: 374.1917
- Monoisotopic Mass: 374.19156599g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 76.7Ų
Experimental Properties
- PSA: 57.53
Phenol, 4,4'-sulfinylbis[2-(1,1-dimethylethyl)-6-methyl- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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